molecular formula C10H10ClF3O B8380560 3-(4-Chloro-2-(trifluoromethyl)-phenyl)propan-1-ol

3-(4-Chloro-2-(trifluoromethyl)-phenyl)propan-1-ol

Cat. No.: B8380560
M. Wt: 238.63 g/mol
InChI Key: XUBSFVKMJSBIBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chloro-2-(trifluoromethyl)-phenyl)propan-1-ol is a useful research compound. Its molecular formula is C10H10ClF3O and its molecular weight is 238.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClF3O

Molecular Weight

238.63 g/mol

IUPAC Name

3-[4-chloro-2-(trifluoromethyl)phenyl]propan-1-ol

InChI

InChI=1S/C10H10ClF3O/c11-8-4-3-7(2-1-5-15)9(6-8)10(12,13)14/h3-4,6,15H,1-2,5H2

InChI Key

XUBSFVKMJSBIBH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)C(F)(F)F)CCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CC(C)C[Al+]CC(C)C
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Synthesis routes and methods II

Procedure details

Diisobutylaluminum hydride (20% in toluene, 34 ml) was added dropwise to a solution of methyl 3-(4-chloro-2-(trifluoromethyl)phenyl)propanoate (5 g) in DCM (150 ml) at −78° C. under nitrogen during 10 minutes. The mixture was then stirred at −78° C. for 1 hour before warming up to room temperature. The mixture was then carefully poured to crushed ice (500 g). After adding 5M HCl to pH 2, the mixture was extracted with DCM (200 ml×3), combined DCM layer was then dried over sodium sulphate, solvent was then removed under reduced pressure. The residue was clean enough for next step (4.5 g).
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34 mL
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5 g
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150 mL
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ice
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500 g
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